Cas no 832150-76-2 (2-Thiophenecarboxaldehyde, 4-[3,5-bis(trifluoromethyl)phenyl]-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-[3,5-bis(trifluoromethyl)phenyl]-
• CAS No: 832150-76-2
• MF: C₁₃H₆F₆OS
• MW: 324.24156332016
• CID: 675856
• PubChem ID: 58644631
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde, 4-[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-[3,5-bis(trifluoromethyl)phenyl]-
• 4-[3,5-bis(trifluoromethyl)phenyl]thiophene-2-carbaldehyde
• VXIIAOGWSFEIHE-UHFFFAOYSA-N
• 832150-76-2
• DTXSID20729589
• SCHEMBL18002272

• Inchi： 1S/C13H6F6OS/c14-12(15,16)9-1-7(2-10(4-9)13(17,18)19)8-3-11(5-20)21-6-8/h1-6H
• InChI Key： VXIIAOGWSFEIHE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 324.00435496g/mol
• Monoisotopic Mass: 324.00435496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 45.3Ų